Cas no 2137835-97-1 (3-(4-bromophenyl)-4-(difluoromethyl)-1-ethyl-1H-pyrazole)

• Product Name: 3-(4-bromophenyl)-4-(difluoromethyl)-1-ethyl-1H-pyrazole
• CAS No: 2137835-97-1
• MF: C₁₂H₁₁BrF₂N₂
• MW: 301.129948854446
• CID: 5610165
• PubChem ID: 165955790
• Update Time: 2025-07-23

3-(4-bromophenyl)-4-(difluoromethyl)-1-ethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 2137835-97-1
• EN300-840937
• 3-(4-bromophenyl)-4-(difluoromethyl)-1-ethyl-1H-pyrazole

• Inchi： 1S/C12H11BrF2N2/c1-2-17-7-10(12(14)15)11(16-17)8-3-5-9(13)6-4-8/h3-7,12H,2H2,1H3
• InChI Key： UVKKWAZDSJISLS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C(C(F)F)=CN(CC)N=1

Computed Properties

• Exact Mass: 300.00737g/mol
• Monoisotopic Mass: 300.00737g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.8Ų

Additional information on 3-(4-bromophenyl)-4-(difluoromethyl)-1-ethyl-1H-pyrazole

Professional Introduction to Compound with CAS No. 2137835-97-1 and Product Name: 3-(4-bromophenyl)-4-(difluoromethyl)-1-ethyl-1H-pyrazole

The compound with the CAS number 2137835-97-1 and the product name 3-(4-bromophenyl)-4-(difluoromethyl)-1-ethyl-1H-pyrazole represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, characterized by its pyrazole core structure, has garnered considerable attention due to its unique chemical properties and potential applications in medicinal chemistry. The presence of both bromine and difluoromethyl substituents in its molecular framework endows it with distinct reactivity, making it a valuable scaffold for the development of novel bioactive molecules.

Recent research in the domain of 3-(4-bromophenyl)-4-(difluoromethyl)-1-ethyl-1H-pyrazole has highlighted its utility as a key intermediate in the synthesis of various pharmacologically relevant compounds. The pyrazole ring, a six-membered aromatic heterocycle containing two nitrogen atoms, is known for its versatility in drug design. Its ability to act as a privileged scaffold allows for the facile introduction of diverse functional groups, thereby facilitating the exploration of new therapeutic targets.

The bromine substituent at the 4-position of the phenyl ring in this compound plays a crucial role in its reactivity. Brominated aromatic compounds are widely employed in medicinal chemistry due to their ease of further functionalization via cross-coupling reactions such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings. These reactions enable the construction of complex molecular architectures, which are often essential for achieving high binding affinity and selectivity towards biological targets. The difluoromethyl group, located at the 4-position of the pyrazole ring, is another key feature that contributes to the compound's pharmacological potential. This moiety is known to enhance metabolic stability, improve lipophilicity, and modulate binding interactions within biological systems.

In the context of contemporary pharmaceutical research, 3-(4-bromophenyl)-4-(difluoromethyl)-1-ethyl-1H-pyrazole has been explored as a precursor in the synthesis of small-molecule inhibitors targeting various disease-related pathways. For instance, studies have demonstrated its utility in developing compounds that interact with kinases and other enzyme families implicated in cancer progression. The combination of bromine and difluoromethyl groups provides a versatile platform for generating derivatives with tailored pharmacokinetic profiles and improved drug-like properties.

One particularly notable application involves the use of this compound in the development of antiviral agents. The pyrazole scaffold has been shown to exhibit inhibitory activity against a range of viral proteases and polymerases. By leveraging the reactivity of the bromine atom for further derivatization, researchers have been able to design molecules that disrupt viral replication cycles effectively. The ethyl group at the 1-position of the pyrazole ring also contributes to the overall physicochemical properties of these derivatives, influencing their solubility and membrane permeability.

Moreover, recent advances in computational chemistry have facilitated the rational design of novel derivatives based on 3-(4-bromophenyl)-4-(difluoromethyl)-1-ethyl-1H-pyrazole. High-throughput virtual screening (HTVS) and molecular docking studies have enabled researchers to identify lead compounds with enhanced potency and selectivity. These computational approaches complement traditional synthetic strategies by providing predictive insights into molecular interactions, thereby expediting the drug discovery process.

The synthesis of 3-(4-bromophenyl)-4-(difluoromethyl)-1-ethyl-1H-pyrazole itself involves multi-step organic transformations that highlight its synthetic accessibility. Key steps typically include bromination of a suitable phenyl precursor followed by nucleophilic substitution or condensation reactions to introduce the pyrazole core and other substituents. The use of modern catalytic systems has further streamlined these processes, allowing for higher yields and reduced environmental impact.

From a regulatory perspective, compounds like 3-(4-bromophenyl)-4-(difluoromethyl)-1-ethyl-1H-pyrazole must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. Preclinical studies involving cell-based assays and animal models are essential for evaluating their biological activity and potential side effects. These studies provide critical data for determining optimal dosing regimens and identifying any toxicological concerns that may need to be addressed during further development.

The growing interest in 3-(4-bromophenyl)-4-(difluoromethyl)-1-ethyl-1H-pyrazole underscores its significance as a building block in modern drug discovery. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in the development of innovative therapeutic agents addressing unmet medical needs across various therapeutic areas.